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Introduction

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK)
pathway is a highly conserved signaling cascade that plays a pivotal role in transducing
extracellular signals to intracellular responses.[1][2][3][4] This pathway is a central regulator of
a wide array of cellular processes, including proliferation, differentiation, survival, and
apoptosis.[1] The MAPK/ERK cascade operates through a series of protein kinase
phosphorylations, initiated by the activation of cell surface receptors and culminating in the
regulation of gene expression in the nucleus.

The core of the pathway consists of a three-tiered kinase module: a MAP Kinase Kinase
Kinase (MAPKKK), a MAP Kinase Kinase (MAPKK), and a MAP Kinase (MAPK). Dysregulation
of the MAPK/ERK signaling pathway is a hallmark of many human diseases, particularly
cancer, making it a critical area of study and a key target for therapeutic intervention.

Core Signhaling Pathway
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The canonical MAPK/ERK signaling cascade is typically initiated by the binding of growth
factors, such as Epidermal Growth Factor (EGF), to their corresponding Receptor Tyrosine
Kinases (RTKSs) on the cell surface. This binding event triggers receptor dimerization and
autophosphorylation, creating docking sites for adaptor proteins like Growth factor receptor-
bound protein 2 (Grb2). Grb2 then recruits Son of Sevenless (SOS), a guanine nucleotide
exchange factor, to the plasma membrane.

SOS facilitates the exchange of GDP for GTP on the small GTPase Ras, thereby activating it.
Activated Ras (Ras-GTP) then recruits and activates the first kinase in the cascade, RAF (a
MAPKKK). RAF subsequently phosphorylates and activates MEK (a MAPKK), which in turn
phosphorylates and activates ERK (a MAPK). Phosphorylated ERK (pERK) can then
translocate to the nucleus to phosphorylate and regulate the activity of various transcription
factors, leading to changes in gene expression and subsequent cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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